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Abstract

Ethylammonium sulfate, an organic salt with the chemical formula (C2HsNH3)2SOa, is a
compound of interest in various chemical and materials science applications. This guide
provides a comprehensive overview of its chemical structure, physicochemical properties, and
synthesis. While detailed crystallographic data from single-crystal X-ray diffraction for
ethylammonium sulfate is not readily available in the published literature, this document
compiles known information, draws parallels from analogous structures, and presents
spectroscopic data to elucidate its structural characteristics. A detailed experimental protocol
for its laboratory synthesis is also provided, alongside a summary of its key quantitative data.

Introduction

Ethylammonium sulfate is an ionic compound formed from the protonation of ethylamine by
sulfuric acid. It consists of two ethylammonium cations (CzHsNHs*) and one sulfate anion
(S0427). The study of alkylammonium sulfates is crucial for understanding intermolecular
interactions, particularly hydrogen bonding, and for the development of novel materials,
including ionic liquids and ferroelectrics. This guide aims to consolidate the available technical
information on the chemical structure of ethylammonium sulfate to support research and
development activities.
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Chemical Structure and Properties

The chemical structure of ethylammonium sulfate is defined by the ionic bond between the
ethylammonium cations and the sulfate anion.

2.1. lonic Composition and Bonding

The compound consists of two positively charged ethylammonium ions and one negatively
charged sulfate ion. The positive charge on the ethylammonium cation is localized on the
ammonium group (-NHs*), which is formed by the protonation of the amino group of
ethylamine. The sulfate anion is a tetrahedral polyatomic ion with a central sulfur atom double-
bonded to two oxygen atoms and single-bonded to two oxygen atoms, which carry the negative
charges. The primary forces holding the crystal lattice together are the electrostatic attractions
between the oppositely charged ions and a network of hydrogen bonds.

2.2. Molecular Formula and Weight

The key properties of ethylammonium sulfate are summarized in the table below.

Property Value

Molecular Formula C4H16N204S

IUPAC Name ethylazanium;sulfate

Molecular Weight 188.25 g/mol

Canonical SMILES CC[NH3+].CC[NH3+].[0-]S(=0)(=0)[0O-]
InChl Key ZGARNLIJTTXHQGS-UHFFFAOYSA-N

Data sourced from PubChem CID 9834157[1]
2.3. Predicted Crystal Structure

In the absence of specific experimental crystallographic data for ethylammonium sulfate, its
crystal structure can be inferred from related compounds like methylammonium sulfate and
other alkylammonium salts. It is anticipated that the crystal lattice is stabilized by a three-
dimensional network of N-H---O hydrogen bonds between the ammonium protons of the
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ethylammonium cations and the oxygen atoms of the sulfate anions. The ethyl groups (CzHs)
would likely influence the packing arrangement and may exhibit rotational disorder depending
on the temperature. The sulfate anion is expected to maintain its tetrahedral geometry.

Experimental Data

3.1. Spectroscopic Analysis

Spectroscopic methods provide valuable insights into the chemical structure of ethylammonium
sulfate.

3.1.1. *H NMR Spectroscopy

The proton NMR spectrum of ethylammonium sulfate would be expected to show signals
corresponding to the protons of the ethyl group and the ammonium group. The ethyl group will
exhibit a triplet for the methyl (-CHs) protons and a quartet for the methylene (-CHz) protons
due to spin-spin coupling. The ammonium (-NHs*) protons would likely appear as a broad
singlet, with its chemical shift being dependent on the solvent and concentration.

3.1.2. FTIR Spectroscopy

The Fourier-transform infrared (FTIR) spectrum provides information about the vibrational
modes of the functional groups present in ethylammonium sulfate. Key expected absorption
bands include:

e N-H stretching: A broad band in the region of 3100-3300 cm~* corresponding to the
stretching vibrations of the N-H bonds in the ammonium group.

e C-H stretching: Bands in the region of 2800-3000 cm~* due to the symmetric and asymmetric
stretching of the C-H bonds in the ethyl group.

e N-H bending: An absorption band around 1500-1600 cm~? attributed to the bending vibration
of the N-H bonds.

e S-O stretching: Strong absorption bands characteristic of the sulfate anion, typically
observed around 1100 cm~! (asymmetric stretch) and 620 cm~* (symmetric stretch).
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Experimental Protocols

4.1. Laboratory Synthesis of Ethylammonium Sulfate

The following protocol describes a standard laboratory procedure for the synthesis of
ethylammonium sulfate from ethylamine and sulfuric acid.

Materials:

Ethylamine (C2HsNH-z) solution (e.g., 70% in water)
 Sulfuric acid (H2S0a), dilute (e.g., 2 M)

e Deionized water

e Ethanol

e Ice bath

e Magnetic stirrer and stir bar

e Burette

o Beaker or Erlenmeyer flask

e pH indicator or pH meter

» Rotary evaporator or heating mantle with a distillation setup
e Buchner funnel and filter paper

Procedure:

 In a beaker, dilute a known amount of ethylamine solution with deionized water. Place the
beaker in an ice bath on a magnetic stirrer and begin stirring.

o Slowly add dilute sulfuric acid from a burette to the stirred ethylamine solution. The reaction
is exothermic, and the temperature should be monitored and maintained below 25°C using
the ice bath.
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e Monitor the pH of the solution continuously. Continue adding sulfuric acid until the solution is
neutralized (pH = 7).

¢ Once neutralized, remove the solution from the ice bath and transfer it to a round-bottom
flask.

» Concentrate the solution by removing the solvent (water) using a rotary evaporator or by
gentle heating.

» To induce crystallization, cool the concentrated solution in an ice bath. If crystals do not form
readily, scratching the inside of the flask with a glass rod may help.

» Once a significant amount of crystals has formed, collect them by vacuum filtration using a
Blchner funnel.

» Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.
e Dry the crystals under vacuum or in a desiccator to obtain pure ethylammonium sulfate.
Chemical Equation: 2 C2HsNHz(aq) + H2SOas(aq) — (C2HsNH3)2S0a4(aq)

Visualizations

5.1. lonic Structure Diagram
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Caption: lonic components of ethylammonium sulfate.

5.2. Synthesis Workflow
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Caption: Laboratory synthesis of ethylammonium sulfate.
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Conclusion

This technical guide has summarized the key structural and chemical information currently
available for ethylammonium sulfate. While a definitive single-crystal X-ray structure is not yet
publicly documented, the combination of its known ionic composition, spectroscopic data, and
comparison with analogous compounds provides a solid foundation for its structural
understanding. The provided synthesis protocol offers a reliable method for its preparation in a
laboratory setting. Further research, particularly crystallographic studies, is encouraged to
provide a more detailed and quantitative understanding of the solid-state structure of this
compound, which will be beneficial for its application in materials science and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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